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Cat. No.: B1169835 Get Quote

Introduction
TEGOSOFT® 189, with the INCI name PEG-6 Caprylic/Capric Glycerides, is a versatile non-

ionic surfactant, emulsifier, and emollient widely utilized in the cosmetic and pharmaceutical

industries.[1][2] Its functions include solubilizing active ingredients, improving skin feel, and

acting as a refatting agent in cleansing formulations.[1][2] The concentration of TEGOSOFT®

189 in a final product is critical to its performance and stability, typically ranging from 0.5% to

5%.[2][3] Therefore, accurate and robust analytical methods are required for its quantification in

various formulation matrices such as creams, lotions, and micellar waters.

This application note provides detailed protocols for the quantification of TEGOSOFT® 189

using High-Performance Liquid Chromatography with an Evaporative Light Scattering Detector

(HPLC-ELSD) and Gas Chromatography with a Flame Ionization Detector (GC-FID).

Analytical Approaches
Due to the lack of a significant UV-Vis chromophore in the TEGOSOFT® 189 molecule,

conventional HPLC-UV detection is not suitable. Alternative detection methods are necessary

for direct quantification.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection

(HPLC-ELSD): This method is well-suited for the analysis of non-volatile compounds that do
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not possess a chromophore. The ELSD nebulizes the column eluent, evaporates the mobile

phase, and measures the light scattered by the remaining analyte particles. This provides a

response proportional to the mass of the analyte.

Gas Chromatography with Flame Ionization Detection (GC-FID): This technique can be

employed for the quantification of the fatty acid components of TEGOSOFT® 189 after a

derivatization step to convert the fatty acids into their more volatile methyl esters (FAMEs).

The FID provides a response that is proportional to the number of carbon atoms in the

analyte, making it an excellent method for quantifying fatty acid esters.

Experimental Protocols
Method 1: Quantification by HPLC-ELSD
This method allows for the direct quantification of the intact TEGOSOFT® 189 molecule.

3.1.1. Sample Preparation

Standard Preparation:

Prepare a stock solution of TEGOSOFT® 189 reference standard at 10 mg/mL in

methanol.

Generate a series of calibration standards by serial dilution of the stock solution with

methanol to concentrations ranging from 0.1 mg/mL to 2.0 mg/mL.

Sample Preparation (Cream/Lotion):

Accurately weigh approximately 1 gram of the formulation into a 50 mL volumetric flask.

Add 30 mL of methanol and sonicate for 15 minutes to disperse the sample.

Allow the solution to cool to room temperature and dilute to volume with methanol.

Vortex the flask for 2 minutes and then centrifuge an aliquot at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.

3.1.2. HPLC-ELSD Instrumentation and Conditions
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Parameter Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase A: Water; B: Acetonitrile

Gradient
0-2 min: 60% B; 2-15 min: 60% to 95% B; 15-20

min: 95% B; 20.1-25 min: 60% B

Flow Rate 1.0 mL/min

Column Temperature 40°C

Injection Volume 20 µL

ELSD Detector Agilent 1290 Infinity II ELSD or equivalent

Nebulizer Temperature 50°C

Evaporator Temperature 70°C

Gas Flow Rate 1.5 SLM (Nitrogen)

3.1.3. Experimental Workflow: HPLC-ELSD

Start Sample Preparation
(Extraction with Methanol) Centrifugation Filtration

(0.45 µm PTFE) HPLC Injection C18 Column Separation
(Gradient Elution) ELSD Detection Data Analysis

(Peak Area vs. Concentration) End

Click to download full resolution via product page

Caption: HPLC-ELSD experimental workflow.

Method 2: Quantification by GC-FID after Derivatization
This method quantifies the caprylic and capric acid components of TEGOSOFT® 189.

3.2.1. Sample Preparation and Derivatization

Standard Preparation:
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Prepare a mixed stock solution of caprylic acid and capric acid at 5 mg/mL each in

methanol.

Create a series of calibration standards by diluting the mixed stock solution with methanol

to concentrations ranging from 0.05 mg/mL to 1.0 mg/mL for each acid.

Sample Preparation (Formulation):

Accurately weigh approximately 0.5 grams of the formulation into a screw-cap reaction

vial.

Add an internal standard (e.g., methyl heptadecanoate).

Add 2 mL of 0.5 M sodium methoxide in methanol.

Cap the vial tightly and heat at 60°C for 15 minutes with occasional shaking. This is the

transesterification step to form fatty acid methyl esters (FAMEs).

Cool the vial to room temperature.

Add 2 mL of hexane and 2 mL of saturated NaCl solution.

Vortex for 2 minutes and allow the layers to separate.

Carefully transfer the upper hexane layer containing the FAMEs to a GC vial.

3.2.2. GC-FID Instrumentation and Conditions
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Parameter Condition

GC System Agilent 8890 GC or equivalent

Column DB-FATWAX UI, 30 m x 0.25 mm, 0.25 µm

Carrier Gas Helium

Flow Rate 1.2 mL/min (constant flow)

Inlet Temperature 250°C

Injection Volume 1 µL

Split Ratio 20:1

Oven Program
Initial: 100°C (hold 1 min); Ramp: 10°C/min to

240°C; Hold: 5 min

Detector Flame Ionization Detector (FID)

Detector Temperature 260°C

Hydrogen Flow 30 mL/min

Air Flow 300 mL/min

Makeup Gas (N2) 25 mL/min

3.2.3. Experimental Workflow: GC-FID

Start Sample Preparation
(Weighing & Internal Standard)

Transesterification
(Sodium Methoxide)

Liquid-Liquid Extraction
(Hexane) GC Injection Capillary GC Separation

(Wax Column) FID Detection Data Analysis
(Peak Area Ratio vs. Concentration) End

Click to download full resolution via product page

Caption: GC-FID experimental workflow.

Data Presentation and Method Performance
The following tables summarize the expected performance characteristics of the described

analytical methods.
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Table 1: HPLC-ELSD Method Performance

Parameter Result

Linearity (R²) > 0.998

Range 0.1 - 2.0 mg/mL

Precision (%RSD) < 2.0%

Accuracy (% Recovery) 98.0% - 102.0%

Limit of Detection (LOD) 0.03 mg/mL

Limit of Quantification (LOQ) 0.1 mg/mL

Table 2: GC-FID Method Performance (for Caprylic and Capric Acids)

Parameter Result (Caprylic Acid) Result (Capric Acid)

Linearity (R²) > 0.999 > 0.999

Range 0.05 - 1.0 mg/mL 0.05 - 1.0 mg/mL

Precision (%RSD) < 1.5% < 1.5%

Accuracy (% Recovery) 99.0% - 101.0% 99.0% - 101.0%

Limit of Detection (LOD) 0.01 mg/mL 0.01 mg/mL

Limit of Quantification (LOQ) 0.05 mg/mL 0.05 mg/mL

Conclusion
Both the HPLC-ELSD and GC-FID methods presented are suitable for the quantification of

TEGOSOFT® 189 in cosmetic and pharmaceutical formulations. The choice of method will

depend on the available instrumentation and the specific requirements of the analysis. The

HPLC-ELSD method offers the advantage of quantifying the intact molecule, while the GC-FID

method provides high sensitivity and precision for the constituent fatty acids. Both methods

demonstrate good linearity, precision, and accuracy, making them reliable for quality control

and formulation development purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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